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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermal properties of 6-
Ethyl-3-decanol. Due to the limited availability of experimental data for this specific compound,

this guide combines reported values with general experimental protocols applicable to long-

chain alcohols. This information is crucial for professionals in research and drug development

who require a thorough understanding of the physicochemical characteristics of such

molecules for process design, safety assessments, and formulation development.

Core Thermal Properties
The thermal properties of a substance are critical for its handling, storage, and application. The

following table summarizes the available quantitative data for 6-Ethyl-3-decanol. It is important

to note that experimentally determined values for all thermal properties of this specific alcohol

are not readily available in the literature.
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Thermal Property Value Notes

Boiling Point 239.2 °C at 760 mmHg[1] Experimentally determined.

115-118 °C
Reported without pressure;

likely a vacuum boiling point.

Melting Point Data not available
No experimental or reliable

predicted values found.

Flash Point 110.1 °C Predicted value.

Autoignition Temperature Data not available
No experimental or reliable

predicted values found.

Experimental Protocols for Thermal Property
Determination
While specific experimental data for 6-Ethyl-3-decanol is sparse, the following section outlines

detailed methodologies for determining the key thermal properties of long-chain alcohols.

These protocols are based on established analytical techniques and can be adapted for the

characterization of 6-Ethyl-3-decanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology: Ebulliometry

Apparatus Setup: An ebulliometer, a piece of laboratory glassware designed for precise

boiling point measurement, is assembled. The apparatus typically includes a boiling flask, a

condenser, and a calibrated thermometer or thermocouple.

Sample Preparation: A pure sample of 6-Ethyl-3-decanol is placed in the boiling flask along

with boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated. As the liquid boils, the vapor travels up to the condenser,

where it cools and liquefies, flowing back into the flask. This process allows for the

establishment of a stable equilibrium between the liquid and vapor phases.

Temperature Measurement: The thermometer is positioned to measure the temperature of

the vapor that is in equilibrium with the boiling liquid. The temperature reading is recorded

when it stabilizes.

Pressure Correction: The atmospheric pressure is recorded using a barometer. If the

measurement is not performed at standard atmospheric pressure (760 mmHg), a pressure

correction (e.g., using the Clausius-Clapeyron equation or established nomographs) is

applied to determine the normal boiling point.

Determination of Melting Point
The melting point is the temperature at which a solid turns into a liquid. For a long-chain

alcohol that may be a waxy solid or a liquid at room temperature, this determination might

involve cooling the sample until it solidifies.

Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of 6-Ethyl-3-decanol is
hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is calibrated using a standard with a known melting

point (e.g., indium). A temperature program is set, which includes cooling the sample to a

temperature well below its expected melting point, followed by a controlled heating ramp

(e.g., 1-10 °C/min).

Measurement: The sample and reference pans are heated at the same rate. The instrument

measures the difference in heat flow required to maintain both pans at the same

temperature.

Data Analysis: A phase transition, such as melting, results in an endothermic peak in the

DSC thermogram. The onset temperature of this peak is typically reported as the melting

point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1618612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Flash Point
The flash point is the lowest temperature at which a volatile substance can vaporize to form an

ignitable mixture in air.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus Setup: A closed-cup flash point tester consists of a sample cup with a tightly fitting

lid, a stirring mechanism, a heating source, and a device for introducing an ignition source.

Sample Introduction: The sample cup is filled with 6-Ethyl-3-decanol to a specified level.

Heating and Stirring: The sample is heated at a slow, constant rate while being continuously

stirred.

Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source

(a small flame or an electric spark) is briefly introduced into the vapor space above the liquid

through an opening in the lid.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the ignition source causes the vapors to ignite momentarily (a "flash").

Determination of Autoignition Temperature
The autoignition temperature is the lowest temperature at which a substance will

spontaneously ignite in a normal atmosphere without an external source of ignition.

Methodology: ASTM E659 Standard Test Method

Apparatus Setup: A 500-mL borosilicate glass flask is placed in a furnace with a controlled

temperature. A thermocouple is used to measure the temperature within the flask.

Sample Injection: A small, measured volume of 6-Ethyl-3-decanol is injected into the heated

flask.

Observation: The time until ignition is observed. A "go" is recorded if ignition occurs within a

specified time (typically 5 minutes), and a "no-go" is recorded if it does not.
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Temperature Variation: The test is repeated at various furnace temperatures, with the

temperature being decreased for a "go" and increased for a "no-go".

Autoignition Temperature Determination: The lowest flask temperature at which ignition is

observed for a given sample volume is determined to be the autoignition temperature.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the experimental determination of the

thermal properties of an alcohol like 6-Ethyl-3-decanol.

Caption: Workflow for Experimental Determination of Thermal Properties.

Conclusion
This technical guide provides the currently available thermal property data for 6-Ethyl-3-
decanol and outlines the standard experimental methodologies for their determination. The

lack of comprehensive experimental data highlights an area for future research. For

professionals in drug development and other scientific fields, understanding these properties is

essential for ensuring the safety, efficacy, and stability of products and processes involving this

compound. It is recommended that for any critical application, the thermal properties be

experimentally verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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